Cas no 1864058-41-2 (1-(2-bromophenyl)cyclohexan-1-amine hydrochloride)

• Product Name: 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride
• CAS No: 1864058-41-2
• MF: C₁₂H₁₇BrClN
• MW: 290.627081632614
• MDL: MFCD29041162
• CID: 4625181
• PubChem ID: 121552595
• Update Time: 2025-11-02

1-(2-bromophenyl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride
• Cyclohexanamine, 1-(2-bromophenyl)-, hydrochloride (1:1)

• MDL： MFCD29041162
• Inchi： 1S/C12H16BrN.ClH/c13-11-7-3-2-6-10(11)12(14)8-4-1-5-9-12;/h2-3,6-7H,1,4-5,8-9,14H2;1H
• InChI Key： DMTXQXKHBPZBGQ-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2Br)CCCCC1.Cl

Additional information on 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride

Comprehensive Overview of 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride (CAS No. 1864058-41-2)

1-(2-bromophenyl)cyclohexan-1-amine hydrochloride (CAS No. 1864058-41-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a bromophenyl group attached to a cyclohexylamine backbone, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The molecular structure of 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride includes a bromine substituent on the phenyl ring, which enhances its reactivity in various chemical reactions. This characteristic is crucial for applications in cross-coupling reactions, a hot topic in modern organic chemistry due to their role in creating carbon-carbon bonds. The hydrochloride salt form improves the compound's stability and solubility, making it easier to handle in laboratory settings.

In recent years, the demand for 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride has increased due to its potential use in developing central nervous system (CNS) drugs. The cyclohexylamine moiety is a common pharmacophore in many CNS-active compounds, and researchers are exploring its derivatives for treating neurological disorders. This aligns with the growing interest in neuropharmacology and mental health therapeutics, which are trending topics in both academic and public domains.

Another area where 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride shows promise is in material science. Its unique structure allows it to act as a building block for advanced polymers and liquid crystals. With the rise of smart materials and sustainable chemistry, this compound is being investigated for its potential in creating environmentally friendly materials with tailored properties.

From a synthetic chemistry perspective, 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride is often utilized in palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex organic frameworks, which are essential for developing new drugs and functional materials. The compound's bromine atom serves as an excellent leaving group, facilitating these transformations efficiently.

The safety profile of 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride is another critical aspect under scrutiny. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure safe usage in laboratories. Researchers are advised to follow standard chemical safety guidelines, including the use of personal protective equipment (PPE) and proper ventilation.

Market trends indicate a steady growth in the demand for 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride, driven by its versatile applications. Pharmaceutical companies and research institutions are the primary consumers, leveraging its properties to innovate in drug development and material science. The compound's CAS No. 1864058-41-2 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

In conclusion, 1-(2-bromophenyl)cyclohexan-1-amine hydrochloride (CAS No. 1864058-41-2) is a compound of significant scientific and industrial interest. Its structural features and reactivity make it a valuable tool in organic synthesis, drug discovery, and material innovation. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing various fields of chemistry and pharmacology.